2-hydroxybutanoyl-CoA
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Overview
Description
2-hydroxybutanoyl-CoA is a hydroxy fatty acyl-CoA that results from the formal condensation of the thiol group of coenzyme A with the carboxy group of 2-hydroxybutanoic acid. It is a hydroxy fatty acyl-CoA and a short-chain fatty acyl-CoA. It derives from a 2-hydroxybutyric acid. It is a conjugate acid of a this compound(4-).
Scientific Research Applications
Peroxisomal Metabolism and Enzymatic Roles
2-Hydroxybutanoyl-CoA plays a crucial role in the peroxisomal metabolism of specific fatty acids. The enzyme 2-hydroxyacyl-CoA lyase, also known as HACL1, is involved in the degradation of 3-methyl-branched fatty acids and the shortening of 2-hydroxy long-chain fatty acids. This enzyme catalyzes the cleavage of a carbon-carbon bond in a 2-hydroxyacyl-CoA intermediate, leading to the production of aldehydes and formyl-CoA, which is then converted into formate and CO2 (Casteels et al., 2007).
Biotechnological Production and Polymer Synthesis
This compound is identified as a precursor in the biotechnological production of green chemicals. It serves as a building block for polymer synthesis. Through biotechnological processes, compounds like methacrylic acid and isobutylene glycol can be synthesized starting from this compound derivatives. This approach offers an alternative to traditional chemical synthesis, utilizing renewable carbon sources (Rohwerder & Müller, 2010).
Role in the Breakdown of 2-Hydroxyfatty Acids
This compound is also involved in the breakdown of 2-hydroxyfatty acids, a class of lipids found in brain cerebrosides and sulfatides. This process primarily occurs in peroxisomes and involves the cleavage of 2-hydroxy fatty acyl-CoA by 2-hydroxyphytanoyl-CoA lyase. This pathway is critical for the degradation of long-chain 2-hydroxyfatty acids, highlighting a significant function of peroxisomes in mammalian metabolism (Foulon et al., 2005).
Thiamine Pyrophosphate Dependency
This compound-related enzymes, such as 2-hydroxyphytanoyl-CoA lyase, are dependent on thiamine pyrophosphate (TPP) for their activity. This dependency suggests a potential impact of thiamine deficiency on these enzymes' functions, pointing towards possible connections between thiamine deficiencies and metabolic disorders (Sniekers et al., 2006).
Synthetic Pathways and Chemical Production
Enzymatic pathways involving this compound have been engineered to produce various chemicals, such as 1-butanol, in microbial systems. This approach demonstrates the potential of using metabolic intermediates like this compound in synthetic biology for the production of valuable chemicals from alternative feedstocks (Hu & Lidstrom, 2014).
Properties
Molecular Formula |
C25H42N7O18P3S |
---|---|
Molecular Weight |
853.6 g/mol |
IUPAC Name |
S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] 2-hydroxybutanethioate |
InChI |
InChI=1S/C25H42N7O18P3S/c1-4-13(33)24(38)54-8-7-27-15(34)5-6-28-22(37)19(36)25(2,3)10-47-53(44,45)50-52(42,43)46-9-14-18(49-51(39,40)41)17(35)23(48-14)32-12-31-16-20(26)29-11-30-21(16)32/h11-14,17-19,23,33,35-36H,4-10H2,1-3H3,(H,27,34)(H,28,37)(H,42,43)(H,44,45)(H2,26,29,30)(H2,39,40,41)/t13?,14-,17-,18-,19+,23-/m1/s1 |
InChI Key |
AIYBLGFBHQLGMH-MIZDRFBCSA-N |
Isomeric SMILES |
CCC(C(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Canonical SMILES |
CCC(C(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O)O |
Synonyms |
2-hydroxybutyryl-CoA 2-hydroxybutyryl-coenzyme A coenzyme A, 2-hydroxybutyryl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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